![molecular formula C20H19N3O3S B2858118 3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide CAS No. 361168-46-9](/img/structure/B2858118.png)
3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
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Description
3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide, also known as MPTP, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. MPTP is a thieno[3,4-c]pyrazole derivative that has a benzamide moiety attached to it.
Scientific Research Applications
Synthesis and Characterization
Compounds with complex structures including benzamide derivatives and pyrazole moieties are frequently the subject of synthetic chemistry research. For example, Hassan et al. (2014) detailed the synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, showcasing methodologies that could be relevant to the synthesis of similar compounds (Hassan et al., 2014). Such research not only explores the synthetic routes but also the structural characterization using techniques like NMR, MS, and IR spectroscopy, essential for confirming the identity and purity of the synthesized compounds.
Pharmacological Potential
Research into the pharmacological applications of benzamide derivatives and related compounds often focuses on their potential as therapeutic agents. For example, compounds with pyrazole and benzothiazole structures have been evaluated for antimicrobial activity, indicating the potential for discovering new antibiotics or antifungal agents (Badne et al., 2011). Furthermore, Minegishi et al. (2015) identified a compound with antiproliferative activity toward human cancer cells, suggesting potential applications in cancer treatment (Minegishi et al., 2015).
Material Science Applications
The structural motifs found in compounds like 3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide can also be of interest in material science, particularly in the development of novel organic materials with specific optical, electronic, or thermal properties. For instance, Kumara et al. (2018) conducted studies on the thermal and optical properties of novel pyrazole derivatives, which could provide insights into designing materials for electronic or photovoltaic applications (Kumara et al., 2018).
Properties
IUPAC Name |
3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S/c1-25-15-8-6-14(7-9-15)23-19(17-11-27-12-18(17)22-23)21-20(24)13-4-3-5-16(10-13)26-2/h3-10H,11-12H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUGRDPMCZFTKJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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